N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,4-dimethoxybenzamide

• Molecular Formula: C21H17FN4O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)benzotriazol-5-yl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C21H17FN4O3/c1-28-16-8-9-17(20(12-16)29-2)21(27)23-14-5-10-18-19(11-14)25-26(24-18)15-6-3-13(22)4-7-15/h3-12H,1-2H3,(H,23,27)
• InChI Key: BMVNGXRHMOTLTD-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)F)OC

Description

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,4-dimethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as 'FDBT' and is known for its potential applications in various scientific studies.

Mechanism of Action

The mechanism of action of FDBT is based on its ability to bind to specific receptors or molecules in the body. FDBT has been shown to bind to metal ions, such as copper and zinc, which leads to the formation of a fluorescent complex. This complex can be used for the detection of metal ions in various biological samples. FDBT has also been shown to induce apoptosis in cancer cells through the generation of reactive oxygen species.
Biochemical and Physiological Effects:
FDBT has been shown to have various biochemical and physiological effects in the body. It has been shown to induce cell death in cancer cells through the generation of reactive oxygen species. FDBT has also been shown to bind to amyloid-beta plaques in Alzheimer's disease, which can aid in the detection and diagnosis of the disease. Furthermore, FDBT has been shown to have potential applications in the treatment of fungal infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FDBT in lab experiments is its high sensitivity and specificity towards metal ions and other molecules. FDBT has also been shown to be non-toxic and biocompatible, making it a safe option for various biological applications. However, one of the limitations of using FDBT is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on FDBT. One potential area of research is the development of FDBT-based sensors for the detection of metal ions in environmental samples. Another area of research is the use of FDBT in the development of new cancer therapies. Furthermore, FDBT can be used in the development of new diagnostic tools for Alzheimer's disease and other neurodegenerative disorders.
Conclusion:
In conclusion, FDBT is a chemical compound that has gained significant attention in the field of scientific research. It has potential applications in various fields, including cancer therapy, metal ion detection, and neurodegenerative disease diagnosis. The synthesis method of FDBT has been optimized over time, leading to the production of high-quality FDBT. FDBT has various biochemical and physiological effects in the body and has advantages and limitations for lab experiments. There are several future directions for research on FDBT, which can lead to the development of new diagnostic tools and therapies.

Synthesis Methods

The synthesis method of FDBT involves the reaction of 2,4-dimethoxybenzoyl chloride with 2-(4-fluorophenyl)-1H-benzotriazole in the presence of a base. The product obtained is then purified to obtain FDBT. This synthesis method has been optimized and improved over time, leading to the production of high-quality FDBT.

Scientific Research Applications

FDBT has been extensively used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions, such as copper and zinc. FDBT has also been used as a photosensitizer for photodynamic therapy in cancer treatment. Furthermore, FDBT has been used as a molecular marker for the detection of amyloid-beta plaques in Alzheimer's disease.